Cas no 941234-20-4 (6-amino-1-(3-methylbutyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-amino-1-(3-methylbutyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 941234-20-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6782004
• PubChem ID: 16641406
• Update Time: 2025-05-22

6-amino-1-(3-methylbutyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• VS-03600
• 6-amino-4-hydroxy-1-(3-methylbutyl)pyrimidin-2(1H)-one
• AKOS005572133
• MCULE-2440496860
• 6-amino-1-(3-methylbutyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 941234-20-4
• STK803361
• AKOS000261830
• 6-amino-1-(3-methylbutyl)pyrimidine-2,4-dione
• CS-0360949
• 6-amino-1-(3-methylbutyl)pyrimidine-2,4(1H,3H)-dione
• STK640361
• BBL012931
• 6-amino-1-isopentylpyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C9H15N3O2/c1-6(2)3-4-12-7(10)5-8(13)11-9(12)14/h5-6H,3-4,10H2,1-2H3,(H,11,13,14)
• InChI Key： MKHNJPYYMRXTGH-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(N)N1CCC(C)C)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 6-amino-1-(3-methylbutyl)pyrimidine-2,4(1H,3H)-dione

6-Amino-1-(3-Methylbutyl)Pyrimidine-2,4(1H,3H)-Dione: A Comprehensive Overview

The compound 6-amino-1-(3-methylbutyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 941234-20-4) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug development. The pyrimidine ring serves as a versatile scaffold for various functional groups, making it a popular target for researchers exploring new therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-amino-1-(3-methylbutyl)pyrimidine-2,4(1H,3H)-dione. The molecule's structure features an amino group at position 6 and a 3-methylbutyl substituent at position 1. These functional groups contribute to the compound's unique chemical properties and biological activity. The dione moiety (positions 2 and 4) adds further complexity to the molecule, influencing its reactivity and stability.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Pyrimidine derivatives are known to exhibit a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory properties. Researchers have recently explored the ability of 6-amino-1-(3-methylbutyl)pyrimidine-2,4(1H,3H)-dione to act as a building block for more complex molecules with enhanced pharmacological profiles.

In addition to its role in drug discovery, this compound has also been investigated for its potential in materials science. The pyrimidine ring system is known to exhibit interesting electronic properties, making it a candidate for applications in organic electronics. Recent studies have focused on the synthesis of pyrimidine-based polymers and their use in flexible electronics and optoelectronic devices.

The synthesis of 6-amino-1-(3-methylbutyl)pyrimidine-2,4(1H,3H)-dione involves a multi-step process that typically begins with the preparation of the pyrimidine ring. The introduction of the amino and alkyl groups requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed novel methodologies to streamline this process, leveraging advances in catalytic chemistry and green synthesis techniques.

From an environmental perspective, the development of sustainable synthesis routes for this compound is a critical area of research. Traditional methods often rely on hazardous reagents or generate significant waste. By adopting eco-friendly approaches such as microwave-assisted synthesis or enzymatic catalysis, scientists aim to reduce the environmental footprint associated with the production of 6-amino-1-(3-methylbutyl)pyrimidine-2,4(1H,3H)-dione.

In conclusion, 6-amino-1-(3-methylbutyl)pyrimidine-2,4(1H,3H)-dione (CAS No. 941234-20-4) represents a valuable molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for researchers in fields ranging from pharmacology to materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.